Cas no 796738-71-1 (N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine)

• Product name: N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine
• CAS No: 796738-71-1
• MF: C₁₆H₁₃N₅O₂
• MW: 307.306722402573
• CID: 1060502
• PubChem ID: 45790180

N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine
• N-(2-METHYL-4-NITROPHENYL)-4-(3-PYRIDINYL)-2-PYRIMIDINAMINE,PALE SOLID
• N-(2-methyl-4-nitrophenyl)-4-pyridin-3-ylpyrimidin-2-amine
• 2-Pyrimidinamine,N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)
• N-(2-methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine
• N-(2-methyl-4-nitrophenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine
• N-(2-METHYL-4-NITROPHENYL)-4-(PYRIDIN-3-YL)PYRIMIDIN-2-AMINE
• N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine (ACI)
• N-(2-Methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine
• CS-M1462
• DB-308523
• 2-Pyrimidinamine,N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-
• 2-Pyrimidinamine, N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-
• 796738-71-1
• SCHEMBL3861941
• BOYUMEWFHBQARY-UHFFFAOYSA-N
• DTXSID00672241
• AKOS027314042
• 2-Pyrimidinamine, N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-; N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine; N-(2-Methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine
• CS-13919

• Inchi： 1S/C16H13N5O2/c1-11-9-13(21(22)23)4-5-14(11)19-16-18-8-6-15(20-16)12-3-2-7-17-10-12/h2-10H,1H3,(H,18,19,20)
• InChI Key： BOYUMEWFHBQARY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C(NC2N=C(C3C=CC=NC=3)C=CN=2)=CC=1)=O

Computed Properties

• Exact Mass: 307.10700
• Monoisotopic Mass: 307.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 96.52000
• LogP: 4.09500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines